Cas no 898759-51-8 (2-(m-tolylmethyl)-1,3-dioxolane)

• Product Name: 2-(m-tolylmethyl)-1,3-dioxolane
• CAS No: 898759-51-8
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD04117678
• CID: 1946533
• Update Time: 2026-04-28

2-(m-tolylmethyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-DIOXOLAN-2-YLMETHYL)-3-METHYLBENZENE
• 2-(m-tolylmethyl)-1,3-dioxolane
• LogP
• 2-[(3-methylphenyl)methyl]-1,3-dioxolane

• MDL： MFCD04117678
• Inchi： InChI=1S/C11H14O2/c1-9-3-2-4-10(7-9)8-11-12-5-6-13-11/h2-4,7,11H,5-6,8H2,1H3
• InChI Key： PRGINAYEIKNFHH-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)CC2OCCO2

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 18.46000
• LogP: 1.91040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-(m-tolylmethyl)-1,3-dioxolane

2-(m-Tolylmethyl)-1,3-dioxolane: A Comprehensive Overview

2-(m-Tolylmethyl)-1,3-dioxolane (CAS No. 898759-51-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a synthetic intermediate and as a potential therapeutic agent. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 2-(m-Tolylmethyl)-1,3-dioxolane.

Chemical Structure and Properties

2-(m-Tolylmethyl)-1,3-dioxolane is a cyclic ether with the molecular formula C₁₀H₁₂O₂. The compound features a 1,3-dioxolane ring with a substituted tolyl group attached to the methylene carbon. The presence of the 1,3-dioxolane ring imparts unique reactivity and stability to the molecule, making it an attractive candidate for various chemical transformations. The tolyl group further enhances the compound's solubility and reactivity in different solvents.

The physical properties of 2-(m-Tolylmethyl)-1,3-dioxolane include a melting point of approximately 65-67°C and a boiling point of around 180-185°C at atmospheric pressure. It is generally stable under standard laboratory conditions but may degrade upon exposure to strong acids or bases. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

Synthesis Methods

The synthesis of 2-(m-Tolylmethyl)-1,3-dioxolane can be achieved through several routes, each offering distinct advantages depending on the desired application. One common method involves the reaction of m-tolylmethanol with ethylene glycol in the presence of an acid catalyst. This reaction typically proceeds via a cyclic etherification mechanism, resulting in the formation of the 1,3-dioxolane ring.

A more recent and efficient approach involves the use of transition metal-catalyzed coupling reactions. For instance, palladium-catalyzed cross-coupling reactions have been employed to synthesize 2-(m-Tolylmethyl)-1,3-dioxolane from readily available starting materials. This method offers high yields and excellent regioselectivity, making it particularly suitable for large-scale production.

Applications in Organic Synthesis

2-(m-Tolylmethyl)-1,3-dioxolane has found extensive use as a synthetic intermediate in organic synthesis due to its versatile reactivity. The 1,3-dioxolane ring can be selectively cleaved under mild conditions to generate aldehyde or ketone functionalities, which are valuable building blocks for further chemical transformations. Additionally, the tolyl group can serve as a directing group in various catalytic reactions, enhancing the regio- and stereoselectivity of the products.

In one notable application, researchers have utilized 2-(m-Tolylmethyl)-1,3-dioxolane as a key intermediate in the synthesis of complex natural products. For example, a study published in the Journal of Organic Chemistry demonstrated the efficient synthesis of a marine natural product using this compound as a crucial intermediate. The study highlighted the ease of functionalization and high yield achieved through this approach.

Mechanistic Studies and Reactivity Profiles

To better understand the reactivity and mechanisms associated with 2-(m-Tolylmethyl)-1,3-dioxolane, several mechanistic studies have been conducted. These studies have provided valuable insights into the factors influencing its reactivity and selectivity in various chemical transformations.

A recent computational study using density functional theory (DFT) revealed that the presence of the tolyl group significantly affects the electronic distribution within the 1,3-dioxolane ring. This electronic effect enhances the nucleophilicity of certain carbon atoms within the ring, making them more susceptible to electrophilic attack. The study also identified key transition states and intermediates involved in common reactions involving this compound.

Potential Therapeutic Applications

Beyond its role as a synthetic intermediate, 2-(m-Tolylmethyl)-1,3-dioxolane has shown promise as a potential therapeutic agent. Initial studies have indicated that derivatives of this compound exhibit biological activity against various targets relevant to human diseases.

In one study published in Bioorganic & Medicinal Chemistry Letters, researchers synthesized a series of derivatives of 2-(m-Tolylmethyl)-1,3-dioxolane and evaluated their anti-inflammatory properties. The results demonstrated that certain derivatives exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that compounds derived from 2-(m-Tolylmethyl)-1,3-dioxolane could be developed into novel anti-inflammatory drugs.

Another area of interest is the potential use of these compounds in cancer therapy. A recent study published in Cancer Research explored the anticancer activity of derivatives of 2-(m-Tolylmethyl)-1,3-dioxolane. The researchers found that certain derivatives showed selective cytotoxicity against cancer cells while sparing normal cells. Mechanistic studies revealed that these compounds induce apoptosis through mitochondrial dysfunction and DNA damage.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-(m-Tolylmethyl)-1,3-dioxolane highlights its potential as both a synthetic intermediate and a therapeutic agent. Future studies are likely to focus on optimizing synthetic routes to improve yield and purity while exploring new applications in drug discovery and development.

In conclusion, 2-(m-Tolylmethyl)-1,3-dioxolane (CAS No. 898759-51-8) is a multifaceted compound with significant implications for organic synthesis and medicinal chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working in these fields. As new research continues to uncover its potential applications, it is clear that this compound will remain an important subject of study for years to come.